Cas no 112381-08-5 (4-acetyl-3-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester)

• Product name: 4-acetyl-3-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• CAS No: 112381-08-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1099263

4-acetyl-3-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-3-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• 1H-Pyrrole-2-carboxylic acid, 4-acetyl-3-methyl-, ethyl ester

• Inchi： 1S/C10H13NO3/c1-4-14-10(13)9-6(2)8(5-11-9)7(3)12/h5,11H,4H2,1-3H3
• InChI Key： PFNYBEAHWSCYBG-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=O)C(C)=C1C(OCC)=O

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±42.0 °C(Predicted)
• pka: 13.92±0.50(Predicted)